2,4-dimethyl-N-[(E)-(6-nitro-1,3-benzodioxol-5-yl)methylidene]aniline

• Molecular Formula: C16H14N2O4
• Molecular Weight: 298.29 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-1-(6-nitro-1,3-benzodioxol-5-yl)methanimine
• InChI: InChI=1S/C16H14N2O4/c1-10-3-4-13(11(2)5-10)17-8-12-6-15-16(22-9-21-15)7-14(12)18(19)20/h3-8H,9H2,1-2H3
• InChI Key: OZFHCCRPOFYAIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N=CC2=CC3=C(C=C2[N+](=O)[O-])OCO3)C

Description

2,4-dimethyl-N-[(E)-(6-nitro-1,3-benzodioxol-5-yl)methylidene]aniline is an organic compound that belongs to the class of Schiff bases Schiff bases are characterized by the presence of a carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group

Preparation Methods

The synthesis of 2,4-dimethyl-N-[(E)-(6-nitro-1,3-benzodioxol-5-yl)methylidene]aniline typically involves the condensation reaction between 2,4-dimethylaniline and 6-nitro-1,3-benzodioxole-5-carbaldehyde. The reaction is usually carried out in the presence of an acid catalyst, such as hydrochloric acid, under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization .

Chemical Reactions Analysis

2,4-dimethyl-N-[(E)-(6-nitro-1,3-benzodioxol-5-yl)methylidene]aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding nitro and carbonyl derivatives.

Reduction: Reduction of the nitro group can be achieved using reducing agents such as sodium borohydride or catalytic hydrogenation, resulting in the formation of amine derivatives.

Substitution: The aromatic ring in the compound can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation, using appropriate reagents and conditions.

Scientific Research Applications

2,4-dimethyl-N-[(E)-(6-nitro-1,3-benzodioxol-5-yl)methylidene]aniline has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including dyes and pharmaceuticals.

Medicine: It is investigated for its potential therapeutic properties, including its role as an enzyme inhibitor or receptor modulator.

Industry: The compound is used in the production of specialty chemicals and materials, such as polymers and resins.

Mechanism of Action

The mechanism of action of 2,4-dimethyl-N-[(E)-(6-nitro-1,3-benzodioxol-5-yl)methylidene]aniline involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can form covalent or non-covalent bonds with these targets, leading to the modulation of their activity. The exact pathways and molecular targets involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

2,4-dimethyl-N-[(E)-(6-nitro-1,3-benzodioxol-5-yl)methylidene]aniline can be compared with other similar compounds, such as:

2,4-dimethylaniline: A primary arylamine used in the production of dyes and pesticides.

4-(((4-methoxyphenyl)amino)methyl)-N,N-dimethylaniline: A compound synthesized via Schiff bases reduction route, used as a starting material for the synthesis of azo dyes and dithiocarbamates.

2-methoxy-5-((phenylamino)methyl)phenol: Another Schiff base compound with applications in the synthesis of various organic molecules.